5-Nitro-2,3-dihydrophthalazine-1,4-dione
Overview
Description
5-Nitro-2,3-dihydrophthalazine-1,4-dione is a mono-constituent substance . It is used in various scientific research .
Synthesis Analysis
The synthesis of 5-Nitro-2,3-dihydrophthalazine-1,4-dione involves several steps. The optimal time for conversion of the starting material was found to be 6 hours . The total amount of 5-nitro-2,3-dihydrophthalazine-1,4-dione synthesized was 228.7 g, yielding 92% .Molecular Structure Analysis
The molecular structure of 5-Nitro-2,3-dihydrophthalazine-1,4-dione is represented by the empirical formula C8H5N3O4 . The molecular weight is 207.14 .Chemical Reactions Analysis
The triazole group was found to be the heterocyclic substituent responsible for anticonvulsant activities . The compound 5- (3- (trifluoromethyl)benzyl)- [1,2,4]triazolo [3,4- a ]phthalazin-6 (5 H )-one ( 6e) had the most potent anticonvulsant activity .Physical And Chemical Properties Analysis
5-Nitro-2,3-dihydrophthalazine-1,4-dione is a solid substance . Its melting point is greater than 300 °C .Scientific Research Applications
5-Nitro-2,3-dihydrophthalazine-1,4-dione: A Comprehensive Analysis of Scientific Research Applications
Pharmaceutical Intermediates: 5-Nitro-2,3-dihydrophthalazine-1,4-dione serves as an intermediate in the synthesis of various pharmaceutical compounds. Its unique biological activities include potential uses as anti-convulsant, anti-microbial, anti-fungal, vasorelaxant, anti-HIV, anti-cancer, PDE3/PDE4 inhibitory agents, anti-asthmatic, leishmanicidal, and anti-diabetic agents .
Agrochemical Applications: This compound is also utilized in the agrochemical industry. The specific applications in this field are not detailed in the search results and would require further research.
Chemical Synthesis and Material Science: Due to its unique structural features and chemical reactivity, 5-Nitro-2,3-dihydrophthalazine-1,4-dione is a valuable reagent in creating new compounds and materials with tailored properties .
Organic Compound Synthesis: It acts as a precursor for synthesizing a wide range of organic compounds, contributing to advancements in organic chemistry .
Drug Molecule Development: The compound’s properties make it suitable for developing new drug molecules with desired therapeutic effects .
Research Tool: It is used as a research tool in scientific studies to explore new reactions and syntheses .
Safety and Hazards
properties
IUPAC Name |
5-nitro-2,3-dihydrophthalazine-1,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O4/c12-7-4-2-1-3-5(11(14)15)6(4)8(13)10-9-7/h1-3H,(H,9,12)(H,10,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YVOBBFQJMOGQOU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])C(=O)NNC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063130 |
Source
|
| Record name | 1,4-Phthalazinedione, 2,3-dihydro-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7063130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
207.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Nitro-2,3-dihydrophthalazine-1,4-dione | |
CAS RN |
3682-15-3 |
Source
|
| Record name | 5-Nitrophthalhydrazide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3682-15-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,4-Phthalazinedione, 2,3-dihydro-5-nitro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003682153 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 3682-15-3 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=942 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,4-Phthalazinedione, 2,3-dihydro-5-nitro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,4-Phthalazinedione, 2,3-dihydro-5-nitro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7063130 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-nitro-2,3-dihydrophthalazine-1,4-dione | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.248.287 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the significance of the described process for preparing 5-amino-2,3-dihydrophtalazine-1,4-dione salts with alkali metals?
A1: The research paper [] outlines a novel method for synthesizing 5-amino-2,3-dihydrophtalazine-1,4-dione salts with alkali metals. This is significant because these salts, particularly the sodium salt, have shown potential for treating various medical conditions such as heart disease, pancreatic diseases, diabetes, and nervous system disorders []. The described process is advantageous due to its use of readily available starting materials like 5-nitro-2,3-dihydrophthalazine-1,4-dione and its efficient catalytic hydrogenation step in the presence of alkali metal hydroxides. This method provides a more direct and potentially cost-effective route to these pharmaceutically valuable compounds.
Q2: What is the role of 5-Nitro-2,3-dihydrophthalazine-1,4-dione in this synthesis?
A2: 5-Nitro-2,3-dihydrophthalazine-1,4-dione serves as the crucial starting material in this synthesis []. It undergoes a catalytic reduction in the presence of hydrogen gas, a transition metal catalyst (Pt or Pd on activated carbon), and an alkali metal hydroxide to yield the desired 5-amino-2,3-dihydrophtalazine-1,4-dione salt. This highlights the importance of 5-Nitro-2,3-dihydrophthalazine-1,4-dione as a precursor in the development of potentially therapeutic compounds.
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